molecular formula C22H21N3O4 B2970578 4-(3-(Benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)-1-(4-isopropylphenyl)pyrrolidin-2-one CAS No. 941918-19-0

4-(3-(Benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)-1-(4-isopropylphenyl)pyrrolidin-2-one

Cat. No. B2970578
CAS RN: 941918-19-0
M. Wt: 391.427
InChI Key: VIXZYIHHQYKZHU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(3-(Benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)-1-(4-isopropylphenyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C22H21N3O4 and its molecular weight is 391.427. The purity is usually 95%.
BenchChem offers high-quality 4-(3-(Benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)-1-(4-isopropylphenyl)pyrrolidin-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(3-(Benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)-1-(4-isopropylphenyl)pyrrolidin-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Light-Emitting Diodes (OLEDs)

Compounds containing the 1,2,4-oxadiazole moiety, similar to the chemical structure , have been explored for their potential in organic light-emitting diodes (OLEDs). These materials are investigated for their electron-transporting and hole-blocking capabilities, contributing to more efficient and durable OLED devices. Research on derivatives like 2,5-bis[2-(4-tert-butylphenyl)-1,3,4-oxadiazol-5-yl]pyridine (PDPyDP) illustrates the role of oxadiazole-based compounds in improving light emission and device performance (Wang et al., 2001).

Synthesis and Biological Activity Prediction

The synthesis of novel bicyclic systems containing the 1,2,4-oxadiazole ring, through one-pot condensation, has led to the prediction of biological activities for these compounds. Such research underscores the utility of these molecules in developing new pharmacologically active agents, highlighting the versatility of oxadiazole derivatives in drug discovery and development processes (Kharchenko et al., 2008).

Antioxidant Activity

Derivatives of 1,3,4-oxadiazoles have been synthesized and evaluated for their antioxidant activities. These studies reveal that the structural incorporation of aromatic and heteroaromatic rings into the oxadiazole framework can significantly enhance free radical scavenging activities. This suggests potential applications in developing new antioxidants for pharmaceutical or cosmetic industries (Maheshwari et al., 2011).

Antimycobacterial Agents

Research into novel 1,3,4-oxadiazole and benzothiazolylthioether derivatives has shown promising antimycobacterial activity. Such compounds offer a foundation for developing new therapies against tuberculosis, showcasing the critical role of oxadiazole derivatives in addressing global health challenges (Chavan et al., 2019).

Anticancer Studies

The synthesis and evaluation of 1,2,4-oxadiazole derivatives for anticancer activities have led to the identification of compounds with potent activity against various cancer cell lines. This highlights the potential of oxadiazole derivatives in oncology, contributing to the discovery of new therapeutic agents (Vaidya et al., 2020).

properties

IUPAC Name

4-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1-(4-propan-2-ylphenyl)pyrrolidin-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H21N3O4/c1-13(2)14-3-6-17(7-4-14)25-11-16(10-20(25)26)22-23-21(24-29-22)15-5-8-18-19(9-15)28-12-27-18/h3-9,13,16H,10-12H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VIXZYIHHQYKZHU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C1=CC=C(C=C1)N2CC(CC2=O)C3=NC(=NO3)C4=CC5=C(C=C4)OCO5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H21N3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

391.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(3-(Benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)-1-(4-isopropylphenyl)pyrrolidin-2-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.